Aluminum zirconium pentachlorohydrex Gly

Specification

• CAS No.: 134375-99-8
• Molecular Formula: C2H8AlClNO4Zr+5
• Molecular Weight: 263.75 g/mol
• IUPAC Name: aluminum;2-aminoacetic acid;zirconium(4+);chloride;hydroxide;hydrate
• Standard InChI: InChI=1S/C2H5NO2.Al.ClH.2H2O.Zr/c3-1-2(4)5;;;;;/h1,3H2,(H,4,5);;1H;2*1H2;/q;+3;;;;+4/p-2
• Standard InChI Key: WYANSMZYIOPJFV-UHFFFAOYSA-L
• SMILES: C(C(=O)O)N.O.[OH-].[Al+3].[Cl-].[Zr+4]
• Canonical SMILES: C(C(=O)O)N.O.[OH-].[Al+3].[Cl-].[Zr+4]

Introduction

Chemical Structure and Composition

Aluminum Zirconium Pentachlorohydrex Gly (CAS No. 125913-22-6) is a coordination complex comprising aluminum and zirconium ions coordinated with glycine, where some water molecules normally coordinated to the metals have been displaced by glycine molecules. The compound has a molecular formula of C₂H₈AlClNO₄Zr and a molecular weight of approximately 263.75 g/mol.

The chemical structure involves a complex arrangement where glycine (an amino acid with the formula NH₂CH₂COOH) forms coordination bonds with both aluminum and zirconium metal centers. The "pentachloro" designation indicates the presence of five chlorine atoms in the complex, which contributes to its specific antiperspirant properties.

The IUPAC name for this compound is aluminum;2-aminoacetic acid;zirconium(4+);chloride;hydroxide;hydrate, reflecting its complex composition as a metal coordination compound. The structure can be described as a polymeric network where aluminum and zirconium centers are linked via hydroxyl bridges and coordinated glycine molecules.

Comparative Composition Data

The following table illustrates the compositional differences between Aluminum Zirconium Pentachlorohydrex Gly and related compounds:

Salt	Al (wt %)	Zr (wt %)	Cl (wt %)	Glycine (wt %)	Al/Zr (mole ratio)	Metal/Cl (mole ratio)	Zr/Gly (mole ratio)
Aluminum Zirconium Trichlorohydrex Gly	18.30	10.90	16.80	10.60	5.67	1.65	0.80
Aluminum Zirconium Tetrachlorohydrex Gly	14.68	13.75	20.10	13.25	3.61	1.19	0.80
Aluminum Zirconium Pentachlorohydrex Gly	≈12.0	≈15.0	≈22.0	≈13.0	≈2.7	≈1.05	≈0.80
Aluminum Zirconium Octachlorohydrex Gly	7.13	2.58	9.90	10.60	1.63	9.33	0.19

This compositional data reveals that as the chloride content increases in the series from tri- to penta- to octa-chlorohydrex variants, the aluminum-to-zirconium ratio decreases while maintaining relatively consistent metal-to-chloride and zirconium-to-glycine ratios, with the exception of the octachlorohydrex variant.

Synthesis and Preparation Methods

The synthesis of Aluminum Zirconium Pentachlorohydrex Gly involves a carefully controlled reaction process that ensures proper complexation of the metal ions with glycine. Several patented methods exist for its preparation.

Standard Manufacturing Process

The typical preparation method involves:

• Reaction of aluminum chloride or aluminum chlorohydrate with zirconium oxychloride (ZrOCl₂) or zirconium hydroxychloride (ZrO(OH)Cl)

• Addition of glycine in a specific molar ratio to zirconium (typically between 1:1 and 3:1)

• Heating and stirring under controlled temperature conditions

• Spray drying to obtain a powdered form

A patent describes a similar process for related compounds where purified water is heated to 80-85°C, zirconium chloride glycinate is added and heated with stirring at 70-80°C, followed by addition of aluminum chloride with stirring. The mixture is then spray-dried at feed temperatures of 185-220°C and outlet temperatures of 105-120°C, followed by crushing and grading to obtain powder with appropriate particle size.

Glycine Complexation

The glycine-to-zirconium interaction can be represented by an equilibrium reaction where glycine displaces water molecules in the coordination sphere of the zirconium ion. The typical glycine-to-zirconium molar ratio is maintained between 1:1 and 3:1, with optimal antiperspirant properties achieved at specific ratios. Research shows that the glycine plays a crucial role in stabilizing the complex and preventing premature polymerization of aluminum and zirconium species.

Mechanism of Action

Aluminum Zirconium Pentachlorohydrex Gly functions as an antiperspirant through a complex mechanism involving gel formation and sweat duct occlusion.

Gel Formation and Sweat Reduction

The primary antiperspirant action occurs when the compound hydrolyzes upon contact with sweat, forming a viscous gel that physically blocks sweat glands. This process involves several stages:

• Upon exposure to sweat (pH ~5.5-6.5), the aluminum and zirconium ions undergo hydrolysis

• This hydrolysis leads to the formation of polymeric metal hydroxide species

• These polymeric species aggregate to form a highly viscous gel

• The gel physically occludes sweat ducts, preventing sweat from reaching the skin surface

Rheological studies have shown that Aluminum Zirconium Tetrachlorohydrex Gly (a close relative to the pentachloro variant) forms viscous gels at both low pH (4.50-5.00) and high pH (>6.00) ranges, with the pentachloro variant likely showing similar or enhanced gelation properties.

Molecular Interactions in Gel Formation

Research has revealed key molecular interactions involved in the mechanism:

• At pH values below 5.0, glycine complexation with aluminum and zirconium ions plays a dominant role in gel formation

• At pH values above 6.0, metal hydroxide formation becomes the predominant mechanism

• FT-IR studies have identified specific signals associated with Zr-OH (470 cm⁻¹) and Zr-O-Zr stretching (470 cm⁻¹) in the formed gels

• Glycine remains bound to the structure after gel formation, likely through complexation with Al(III) and/or Zr(IV)

The uniqueness of the pentachloro variant lies in its balanced chloride content, which provides optimal gel formation properties at skin pH, making it particularly effective as an antiperspirant active.

Efficacy and Performance

Aluminum Zirconium Pentachlorohydrex Gly demonstrates superior antiperspirant efficacy compared to many other aluminum-based compounds.

Comparative Efficacy

When comparing the effectiveness in preventing sweat and odor formation, the following hierarchy has been established:

Aluminum Chlorohydrate < Aluminum Zirconium Trichlorohydrex Gly < Aluminum Zirconium Tetrachlorohydrex Gly < Aluminum Zirconium Pentachlorohydrex Gly < Aluminum Zirconium Octachlorohydrex Gly

This positioning makes Aluminum Zirconium Pentachlorohydrex Gly particularly valuable for individuals who find tetrachlorohydrex formulations insufficient but octachlorohydrex variants too strong or potentially irritating.

Molecular Weight Distribution

Size exclusion chromatography (SEC) studies of aluminum zirconium complexes have identified five distinctive groups of polymer species that appear as peaks in chromatograms:

• Peak 1: Larger Zr species (>60 Angstroms)

• Peaks 2 and 3: Larger aluminum species

• Peak 4: Smaller aluminum species (aluminum oligomers) - correlated with enhanced efficacy

• Peak 5,6: The smallest aluminum species

Modern antiperspirant salts are designed with high levels of low molecular weight Al and Zr species (intense Peaks 4 and 5 and a low Peak 1), which correlates with improved efficacy. The pentachlorohydrex variant typically shows an optimal distribution of these molecular species.

Applications in Personal Care Products

Aluminum Zirconium Pentachlorohydrex Gly is primarily utilized in antiperspirant formulations, with specific usage parameters and formulation considerations.

Comparative Analysis with Related Compounds

Aluminum Zirconium Pentachlorohydrex Gly belongs to a family of related antiperspirant actives that vary in their chloride content and metal ratios.

Key Differentiating Factors

The main differences between the various aluminum zirconium antiperspirant actives are:

• Aluminum Zirconium Trichlorohydrex Gly: Contains 3 chlorine atoms, provides moderate sweat protection

• Aluminum Zirconium Tetrachlorohydrex Gly: Contains 4 chlorine atoms, provides enhanced sweat protection

• Aluminum Zirconium Pentachlorohydrex Gly: Contains 5 chlorine atoms, provides high level of sweat protection

• Aluminum Zirconium Octachlorohydrex Gly: Contains 8 chlorine atoms, provides maximum sweat protection but may be more irritating

Structural and Functional Correlations

Research has established correlations between structure and function:

• Higher chloride content generally correlates with increased antiperspirant efficacy

• The Al/Zr ratio affects the gelation properties and skin feel

• The metal/chloride ratio influences the hydrolysis rate and gel stability

• The Zr/glycine ratio impacts the complex stability and shelf life

Rheological studies have indicated that Aluminum Zirconium Tetrachlorohydrex Glycine (TETRA) forms viscous gels below pH 5.00, with the pentachlorohydrex variant likely showing enhanced gelation properties at a slightly wider pH range due to its higher chloride content.

Current Research and Future Directions

Ongoing research on Aluminum Zirconium Pentachlorohydrex Gly focuses on several key areas:

Mechanism Refinement

Recent studies have sought to further elucidate the precise mechanism of action:

• FT-IR spectroscopy has identified specific molecular interactions in gel formation

• Size exclusion chromatography has characterized the molecular weight distribution of aluminum and zirconium species

• Research has examined the role of glycine in complex stabilization

These studies have revealed that the mechanism involves a complex interplay between metal hydroxide formation, glycine complexation, and gel structuring, with the pentachlorohydrex variant showing unique properties at skin-relevant pH values.

Formulation Improvements

Current research also focuses on improving formulation stability and performance:

• Investigation of alternative amino acids or complexing agents

• Addition of betaine to supplement glycine's stabilizing effect

• Development of enhanced delivery systems for improved efficacy

• Exploration of reduced concentration formulations that maintain efficacy